Cas no 179162-32-4 ((2S)-1-(4-dodecylphenyl)sulfonylpyrrolidine-2-carboxylate;rhodium(3+))

• Product Name: (2S)-1-(4-dodecylphenyl)sulfonylpyrrolidine-2-carboxylate;rhodium(3+)
• CAS No: 179162-32-4
• MF: C₉₂H₁₄₄N₄O₁₆Rh₂S₄
• MW: 1896.21598815918
• CID: 2783048
• PubChem ID: 57370708
• Update Time: 2025-04-21

(2S)-1-(4-dodecylphenyl)sulfonylpyrrolidine-2-carboxylate;rhodium(3+) Chemical and Physical Properties

Names and Identifiers

• 179162-32-4
• (2S)-1-(4-dodecylphenyl)sulfonylpyrrolidine-2-carboxylate;rhodium(3+)
• DTXSID10724760

• Inchi： 1S/4C23H37NO4S.2Rh/c4*1-2-3-4-5-6-7-8-9-10-11-13-20-15-17-21(18-16-20)29(27,28)24-19-12-14-22(24)23(25)26;;/h4*15-18,22H,2-14,19H2,1H3,(H,25,26);;/q;;;;2*+3/p-4/t4*22-;;/m0000../s1
• InChI Key： RYMJNOJTFYTNKW-JOECBHQBSA-J
• SMILES： [Rh+3].[Rh+3].S(C1C=CC(CCCCCCCCCCCC)=CC=1)(N1CCC[C@H]1C(=O)[O-])(=O)=O.S(C1C=CC(CCCCCCCCCCCC)=CC=1)(N1CCC[C@H]1C(=O)[O-])(=O)=O.S(C1C=CC(CCCCCCCCCCCC)=CC=1)(N1CCC[C@H]1C(=O)[O-])(=O)=O.S(C1C=CC(CCCCCCCCCCCC)=CC=1)(N1CCC[C@H]1C(=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 1894.75701Da
• Monoisotopic Mass: 1894.75701Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 118
• Rotatable Bond Count: 52
• Complexity: 558
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 344Ų